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Compound of Interest

Compound Name: Biotin-d2

Cat. No.: B15571627 Get Quote

An In-depth Technical Guide on the Application of Biotin-d2 as an Internal Standard in Mass

Spectrometry-based Quantification.

This guide provides a comprehensive overview of Biotin-d2, a deuterated analog of biotin, for

researchers, scientists, and professionals in drug development. It details its physicochemical

properties, its critical role as an internal standard in quantitative analysis, and provides a

detailed experimental protocol for its use in liquid chromatography-mass spectrometry (LC-

MS/MS) applications.

Core Concepts: Physicochemical Properties of
Biotin-d2
Biotin-d2 is a stable isotope-labeled version of biotin (Vitamin B7), where two hydrogen atoms

have been replaced by deuterium. This isotopic substitution makes it an ideal internal standard

for mass spectrometry-based quantification of biotin in various biological matrices.
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Property Value Citation

CAS Number 1217481-41-8

Molecular Formula C₁₀H₁₄D₂N₂O₃S

Molecular Weight
Ranging from 246.32 to 246.33

g/mol

Appearance White to off-white solid

Solubility
Soluble in ethanol and water

(upon heating)
[1]

Isotopic Purity Typically ≥98 atom % D

The Role of Biotin-d2 in Quantitative Analysis
In quantitative mass spectrometry, particularly in pharmacokinetic and metabolic studies,

precision and accuracy are paramount. Stable isotope-labeled internal standards, such as

Biotin-d2, are considered the "gold standard" for such analyses. The fundamental principle is

that the isotopically labeled standard behaves nearly identically to the endogenous analyte

(biotin) throughout sample preparation, chromatography, and ionization. By adding a known

amount of Biotin-d2 to each sample, variations in sample extraction, matrix effects, and

instrument response can be normalized, leading to highly accurate and reliable quantification of

biotin.

The use of a stable isotope dilution assay with Biotin-d2 is a common and robust method for

determining biotin concentrations in complex biological samples like plasma, serum, and tissue

extracts.

Experimental Protocol: Quantification of Biotin in
Human Plasma using Biotin-d2 and LC-MS/MS
This protocol outlines a typical stable isotope dilution liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantification of biotin in human plasma using

Biotin-d2 as an internal standard.
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Materials and Reagents
Biotin (analyte standard)

Biotin-d2 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (blank)

Preparation of Standard and Internal Standard Solutions
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve biotin and Biotin-d2 in

methanol to prepare individual primary stock solutions.

Working Standard Solutions: Serially dilute the biotin primary stock solution with a 50:50

methanol:water mixture to prepare a series of working standard solutions for the calibration

curve.

Internal Standard Spiking Solution: Dilute the Biotin-d2 primary stock solution with a 50:50

methanol:water mixture to achieve a final concentration appropriate for spiking into the

plasma samples.

Sample Preparation: Protein Precipitation
To 100 µL of plasma sample (calibrator, quality control, or unknown), add 20 µL of the

Biotin-d2 internal standard spiking solution.

Vortex briefly to mix.

Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

Vortex vigorously for 1 minute.
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Centrifuge at 10,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle

stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase starting condition (e.g., 95:5

Water:Acetonitrile with 0.1% Formic Acid).

Vortex to dissolve and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
Parameter Condition

LC Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
A suitable gradient to separate biotin from matrix

components

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Ionization Mode Positive Electrospray Ionization (ESI+)

MS/MS Transitions
Biotin: m/z 245.1 → 227.1; Biotin-d2: m/z 247.1

→ 229.1

Data Analysis and Quantification
A calibration curve is constructed by plotting the peak area ratio of biotin to Biotin-d2 against

the concentration of the biotin standards. The concentration of biotin in the unknown samples is

then determined by interpolating their peak area ratios onto the calibration curve.

Visualizing Workflows and Pathways
Experimental Workflow for Biotin Quantification
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Inputs

Analytical Process

Outputs

Analyte (Biotin)
in Sample

Combine Analyte and
Internal Standard

Internal Standard (Biotin-d2)
(Known Amount)

Sample Preparation

LC Separation

MS Detection

Analyte Signal Internal Standard Signal

Calculate Peak Area Ratio
(Analyte Signal / IS Signal)

Compare to Calibration Curve

Accurate Analyte Concentration
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Biotin as a Coenzyme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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